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Compound of Interest

Compound Name:
[(2-Iodo-benzyl)-methyl-amino]-

acetic acid

Cat. No.: B7933059

Get Quote

Focus: N-(2-Iodobenzyl)glycine & Structural
Considerations for [(2-Iodo-benzyl)-methyl-amino]-
acetic acid
Executive Summary & Critical Chemical Analysis
User Query Analysis: The request asks for the Fmoc protection of [(2-Iodo-benzyl)-methyl-
amino]-acetic acid. Scientific Reality Check: This specific molecule (PubChem CID 66568489)

is a tertiary amine. The nitrogen atom is bonded to three non-hydrogen substituents: the acetic

acid backbone, the 2-iodobenzyl group, and the methyl group.

Constraint: Tertiary amines cannot form stable neutral carbamates (Fmoc-NRR'). Reaction

with Fmoc-Cl would result in an unstable quaternary ammonium salt, not a protected species

suitable for Solid Phase Peptide Synthesis (SPPS).

Solution: This protocol details the Fmoc protection of the secondary amine precursor, N-(2-

iodobenzyl)glycine. This yields Fmoc-N-(2-iodobenzyl)glycine, a vital "peptoid" monomer. If

the N-methyl group is required, it is typically introduced after peptide coupling or via a
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different synthetic route (e.g., using Fmoc-Sarcosine as the starting block), but the standard

"Fmoc protection" step applies to the secondary amine.

Strategic Methodology
Protecting N-benzyl amino acids is chemically challenging due to steric hindrance. The bulky 2-

iodobenzyl group shields the nitrogen nucleophile, making standard Schotten-Baumann

conditions (Fmoc-Cl/Na₂CO₃) sluggish and prone to hydrolysis side-reactions.

Selected Protocol:Silyl-Modified Fmoc Protection (Fmoc-Cl / BSA) We utilize N,O-

bis(trimethylsilyl)acetamide (BSA) to transiently form a silyl ester and silyl amine. This method:

Solubility: Solubilizes the zwitterionic amino acid in organic solvents (DCM).

Reactivity: The silyl-amine is a more potent nucleophile than the free amine.

Efficiency: Overcomes the steric bulk of the 2-iodobenzyl group better than aqueous basic

conditions.

Visualizing the Reaction Pathway
The following diagram illustrates the synthesis logic, highlighting the impossibility of protecting

the tertiary amine and the correct pathway for the secondary amine.
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Legend
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Figure 1: Decision tree showing the necessity of protecting the secondary amine precursor

rather than the tertiary N-methyl derivative.

Detailed Experimental Protocol
Target: Synthesis of Fmoc-N-(2-iodobenzyl)glycine. Scale: 10 mmol basis.

Reagents & Materials
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Reagent MW ( g/mol ) Equiv.[1][2][3] Amount Role

N-(2-

iodobenzyl)glycin

e

291.09 1.0 2.91 g Substrate

Fmoc-Cl 258.70 1.1 2.85 g Protecting Group

BSA

(Bis(trimethylsilyl

)acetamide)

203.43 2.2 5.4 mL Silylating Agent

DCM

(Dichloromethan

e)

- - 50 mL
Solvent

(Anhydrous)

Methanol - - 5 mL Quenching Agent

Step-by-Step Procedure
1. Silylation (Activation)

Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux

condenser. Purge with Nitrogen or Argon.

Dissolution: Add 2.91 g of N-(2-iodobenzyl)glycine and 50 mL of anhydrous DCM. The solid

will likely not dissolve immediately.

Addition: Add 5.4 mL of BSA via syringe.

Reaction: Reflux the mixture at 40°C for 30–60 minutes.

Checkpoint: The solution should become clear and homogeneous as the silyl ester/amine

forms. If solids persist, add an additional 0.5 eq of BSA.

2. Fmoc Protection

Cooling: Cool the reaction mixture to 0°C (ice bath).

Addition: Add 2.85 g of Fmoc-Cl in one portion (or dissolved in minimal DCM).
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Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours.

Monitoring: Check via TLC (System: CHCl₃/MeOH/AcOH 90:8:2). Look for the

disappearance of the starting amine (ninhydrin active) and appearance of the Fmoc

product (UV active, non-ninhydrin).

3. Work-up & Purification

Quenching: Add 5 mL of Methanol carefully to hydrolyze the silyl esters. Stir for 10 minutes.

Partition: Dilute with 100 mL DCM. Wash successively with:

1M KHSO₄ or 1M HCl (2 x 50 mL) – Removes BSA byproducts and unreacted amine.

Brine (1 x 50 mL).

Drying: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.

Crystallization: The crude oil often solidifies upon trituration with cold Diethyl Ether or

Hexane/Ethyl Acetate. If oil persists, purify via flash column chromatography (Hexane/Ethyl

Acetate gradient with 1% Acetic Acid).

Quality Control & Expected Data
Verify the product identity using the following parameters. The 2-Iodo substituent provides a

distinct mass signature.
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Technique Parameter
Expected Signal /
Observation

HPLC Retention Time

Shifts significantly later (more

hydrophobic) than starting

material.

MS (ESI+) m/z

[M+H]⁺ = 514.05 (Calc). Look

for Iodine isotope pattern

(monoisotopic).

¹H NMR Fmoc Region
7.3–7.8 ppm (8H, multiplet,

Fluorenyl aromatics).

¹H NMR Benzyl Region
4.4–4.6 ppm (2H, singlet/split if

rotamers present).

¹H NMR Rotamers

Note: N-alkyl Fmoc amino

acids often show complex

NMR spectra due to cis/trans

rotamers around the

carbamate bond. Broadening

or doubling of peaks is normal.

Safety & Handling
Iodine Sensitivity: Aryl iodides can be light-sensitive. Wrap reaction vessels in aluminum foil

during synthesis and storage.

Fmoc-Cl: Corrosive and moisture sensitive. Store at 4°C.

BSA: Flammable and moisture sensitive. Handle under inert atmosphere.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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